Cas no 25385-22-2 (2-Ethyl-2-isopropyl-1,3-propanediol carbamate isopropylcarbamate)

• Product Name: 2-Ethyl-2-isopropyl-1,3-propanediol carbamate isopropylcarbamate
• CAS No: 25385-22-2
• MF: C₁₃H₂₆N₂O₄
• MW: 274.356544017792
• CID: 254594
• Update Time: 2023-08-02

2-Ethyl-2-isopropyl-1,3-propanediol carbamate isopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,isopropyl-, 2-ethyl-2-(hydroxymethyl)-3-methylbutyl ester carbamate (ester)(6CI,8CI)
• 2-[(Carbamoyloxy)methyl]-2-ethyl-3-methylbutyl isopropylcarbamate
• carbamic acid, N-(1-methylethyl)-, 2-[[(aminocarbonyl)oxy]methyl]-2-ethyl-3-methylbutyl ester
• 2-Ethyl-2-isopropyl-1,3-propanediol carbamate isopropylcarbamate
• 1,3-Propanediol, 2-ethyl-2-isopropyl-, carbamate, isopropylcarbamate
• N-Isopropylcarbamic acid 2-(carbamoyloxymethyl)-2-ethyl-3-methylbutyl ester

• Inchi： 1S/C13H26N2O4/c1-6-13(9(2)3,7-18-11(14)16)8-19-12(17)15-10(4)5/h9-10H,6-8H2,1-5H3,(H2,14,16)(H,15,17)
• InChI Key： GMCIKUIXWWYNKS-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C)=O)CC(COC(N)=O)(CC)C(C)C
• BRN： 3054460

Computed Properties

• Exact Mass: 274.189
• Monoisotopic Mass: 274.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6

Experimental Properties

• Density: 1.041
• Boiling Point: 429.5°C at 760 mmHg
• Flash Point: 213.6°C
• Refractive Index: 1.465